Cas no 2459-05-4 (Monoethyl fumarate)

• Product name: Monoethyl fumarate
• CAS No: 2459-05-4
• MF: C₆H₈O₄
• MW: 144.1253
• MDL: MFCD00002699
• CID: 43006
• PubChem ID: 5358902

Monoethyl fumarate Chemical and Physical Properties

Names and Identifiers

• (E)-4-Ethoxy-4-oxobut-2-enoic acid
• (E)-2-Butenedioic acid diethyl ester
• ETHYL ACID FUMARATE
• ETHYL FUMARATE
• ETHYL FUMARATE MONOESTER
• ETHYL HYDROGEN FUMARATE
• FUMARIC ACID MONOETHYL ESTER
• MONOETHYL FUMARATE
• RARECHEM AL BE 1505
• (2E)-4-Ethoxy-4-oxo-2-butenoic acid
• 2-Butenedioic acid (E)-, monoethyl ester
• (E)-2-ButenedioicAcidMono-EtEster
• 2-Butenedioic acid (2E)-, monoethyl ester
• Ethylfumarat
• Fumaric Acid Monoethyl Ester 2459-5-4
• Fumaric acid monoethyl ester, Monoethyl fumarate
• (E)-2-Butenedioic acid hydrogen 1-ethyl ester
• Fumaric acid 1-hydrogen 4-ethyl ester
• Fumaric acid hydrogen 1-ethyl ester
• (E)-4-Ethoxy-4-oxo-2-butenoic acid
• Ethyl fumaric acid
• FuMaric Acid Ethyl Ester
• mono-Ethyl Fumarate
• monoethyl fumaric acid
• Monoethyl FuMerate
• (2E)-4-ethoxy-4-oxobut-2-enoic acid
• Fumaric acid, monoethyl ester
• Y3W849NG2N
• XLYMOEINVGRTEX-ONEGZZNKSA-N
• Ethyl hydrogen maleate
• (2E)-3-(ethoxycarbonyl)prop-2-enoic acid
• but-2-enedioic acid monoethyl ester
• 1-Ethyl fumarate
• Ethylhydrogenfumarat
• (2E)-4-Ethoxy-4-ox
• CHEMBL1771637
• (~{Z})-4-ethoxy-4-oxidanylidene-but-2-enoic acid
• DTXSID701021503
• SCHEMBL60569
• CAS-3249-53-4
• mono-Ethyl fumarate, certified reference material, TraceCERT(R)
• LS-13140
• UNII-Y3W849NG2N
• AKOS000118854
• Fumaric acid, ethyl ester
• BB 0216624
• Tox21_301978
• W-107299
• F0359
• MFCD00002699
• DTXSID1044485
• 4-ethoxy-4-oxobut-2-enoic acid
• EN300-364770
• SCHEMBL141140
• BDBM50342427
• HY-W019696
• NSC-244252
• 2-Butenedioic acid (2E)-, 1-ethyl ester
• EN300-19541
• NSC-524101
• ETHYL FUMARATE [WHO-DD]
• DTXCID9024485
• 2459-05-4
• 3249-53-4
• Monoethyl trans-2-butenedioate
• NCGC00255854-01
• AS-12529
• mono-Ethyl fumarate, 95%
• fumaric acid mono-ethyl ester
• A937009
• Z2315575179
• NSC 524101
• (2E)-4-Ethoxy-4-oxo-2-butenoic acid #
• NSC244252
• EINECS 219-544-7
• CS-0030808
• Q27294232
• NS00082187
• (2Z)-4-ethoxy-4-oxobut-2-enoic acid
• ethylhydrogenfumarate
• propenoic acid, 3-ethoxycarbonyl-
• 2-Butenedioic acid (E)-, monoethyl ester (9CI)
• STK367237
• Monoethyl fumarate

• MDL： MFCD00002699
• Inchi： 1S/C6H8O4/c1-2-10-6(9)4-3-5(7)8/h3-4H,2H2,1H3,(H,7,8)/b4-3+
• InChI Key： XLYMOEINVGRTEX-ONEGZZNKSA-N
• SMILES： O(C(/C(/[H])=C(\[H])/C(=O)O[H])=O)C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 144.04200
• Monoisotopic Mass: 144.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Surface Charge: 0
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: 带白色晶体
• Density: 1.1109
• Melting Point: 66-68 °C (lit.)
• Boiling Point: 147 °C/16 mmHg(lit.)
• Flash Point: 109.6 °C
• Refractive Index: 1.4500 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 63.60000
• LogP: 0.19030
• Solubility: Not determined

Monoethyl fumarate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S26;S36

Monoethyl fumarate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters